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Compound of Interest

Compound Name: Methyl 3-(3-pyridyl)propionate

Cat. No.: B1313091

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical
specifications of Methyl 3-(3-pyridyl)propionate (CAS No. 84199-98-4), a heterocyclic
building block with potential applications in pharmaceutical research and development. This
document summarizes quantitative data from various suppliers, outlines a general synthesis
methodology, and explores the potential biological relevance of this compound class, including
a conceptual signaling pathway.

Commercial Sourcing

Methyl 3-(3-pyridyl)propionate is readily available from a range of commercial chemical
suppliers. The following table summarizes the offerings from several prominent vendors,
providing key details for procurement and experimental planning.
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) Catalog . Available .
Supplier Purity . Price (USD)
Number Quantities
Alfa Aesar
(Thermo Fisher L14590 98% 19, 59 ~$50 (59)
Scientific)
) ] Not readily
Sigma-Aldrich ) - - -
available
] Not readily
TCIl America ] - - -
available
] Varies by Grams to )
ChemicalBook CB0243900 ) ) Varies
supplier Kilograms
_ Varies by Grams to ,
Guidechem CHEMBL138933 ) ) Varies
supplier Kilograms

Note: Pricing and availability are subject to change. It is recommended to consult the suppliers’
websites for the most current information. ChemicalBook and Guidechem are chemical
sourcing platforms that list products from various, primarily Chinese, manufacturers.

Physicochemical Properties

Property Value

Molecular Formula CoH11NO:2
Molecular Weight 165.19 g/mol

CAS Number 84199-98-4
Appearance No data available
Boiling Point 134°C at 12 mmHg
Density 1.086 g/cm3

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

While a specific, detailed experimental protocol for the synthesis of Methyl 3-(3-
pyridyl)propionate is not extensively published, a general and adaptable method can be
derived from standard esterification procedures and the synthesis of analogous compounds.

General Synthesis of Methyl 3-(3-pyridyl)propionate via
Fischer Esterification

Materials:

3-(3-Pyridyl)propionic acid

e Methanol (anhydrous)

 Sulfuric acid (concentrated) or other suitable acid catalyst

e Sodium bicarbonate (saturated aqueous solution)

¢ Brine (saturated aqueous sodium chloride solution)

e Magnesium sulfate or sodium sulfate (anhydrous)

» Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)
» Rotary evaporator

o Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel,
etc.)

e Magnetic stirrer and stir bar
e Heating mantle
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve 3-(3-pyridyl)propionic acid in an excess of anhydrous methanol.
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o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the
solution.

» Reflux: Heat the reaction mixture to reflux and maintain for several hours (typically 4-24
hours), monitoring the reaction progress by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
e Solvent Removal: Remove the excess methanol using a rotary evaporator.

o Neutralization: Carefully neutralize the residue with a saturated aqueous solution of sodium
bicarbonate until the effervescence ceases.

o Extraction: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl
acetate) multiple times.

e Washing: Combine the organic extracts and wash sequentially with saturated sodium
bicarbonate solution and brine.

e Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

e Solvent Evaporation: Filter to remove the drying agent and concentrate the filtrate under
reduced pressure using a rotary evaporator to yield the crude Methyl 3-(3-
pyridyl)propionate.

« Purification: The crude product may be further purified by vacuum distillation or column
chromatography on silica gel if necessary.

Potential Role in Drug Discovery and Signaling
Pathways

While specific biological activities and signaling pathway involvement for Methyl 3-(3-
pyridyl)propionate are not well-documented in publicly available literature, the pyridine moiety
is a common scaffold in many biologically active compounds and approved drugs.[1] Pyridine
derivatives are known to interact with a wide range of biological targets, including enzymes
(such as kinases) and receptors.
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Given its structure, Methyl 3-(3-pyridyl)propionate could serve as a valuable starting material
or fragment in the synthesis of more complex molecules for drug discovery. The pyridine ring
can act as a hydrogen bond acceptor and participate in 1t-stacking interactions within protein
binding pockets. The propionate side chain offers a handle for further chemical modification to
explore structure-activity relationships (SAR).

The following diagram illustrates a hypothetical workflow for utilizing a compound like Methyl 3-
(3-pyridyl)propionate in a drug discovery context, from initial screening to target identification.
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Chemical Synthesis & Library Generation

Methyl 3-(3-pyridyl)propionate

l
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;

Elucidation of Mechanism of Action

Click to download full resolution via product page

Caption: Drug discovery workflow utilizing a chemical scaffold.
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This generalized workflow highlights how a simple building block can be the starting point for
identifying novel drug candidates and elucidating their mechanisms of action within cellular
signaling pathways. Researchers and drug development professionals can leverage
commercially available compounds like Methyl 3-(3-pyridyl)propionate to initiate such
discovery campaigns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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